Cas no 27793-93-7 (Butanamide,2-formyl-3-oxo-)

• Product Name: Butanamide,2-formyl-3-oxo-
• CAS No: 27793-93-7
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 279123
• Update Time: 2024-01-27

Butanamide,2-formyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-formyl-3-oxo-
• Acetoacetamide, 2-formyl-
• Malonaldehydamide,2-acetyl- (8CI)
• Butanamide, 2-formyl-3-oxo- (9CI)
• Butanamide, 2-formyl-3-oxo-

• Inchi： 1S/C5H7NO3/c1-3(8)4(2-7)5(6)9/h2,4H,1H3,(H2,6,9)
• InChI Key： GKXDCRDXPLHDFG-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C=O)C(=O)C

Computed Properties

• Exact Mass: 129.04261
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2A^2

Experimental Properties

• PSA: 77.23